Cas no 177561-51-2 (pentafluorobenzene-1-carbothioamide)

• Product Name: pentafluorobenzene-1-carbothioamide
• CAS No: 177561-51-2
• MF: C₇H₂F₅NS
• MW: 227.154497623444
• CID: 6361666
• PubChem ID: 22911973
• Update Time: 2025-10-31

pentafluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• pentafluorobenzene-1-carbothioamide
• EN300-1800732
• FLHNPDJLSAAIPY-UHFFFAOYSA-N
• pentafluorothiobenzamide
• 177561-51-2
• SCHEMBL3069419

• Inchi： 1S/C7H2F5NS/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h(H2,13,14)
• InChI Key： FLHNPDJLSAAIPY-UHFFFAOYSA-N
• SMILES： S=C(C1C(=C(C(=C(C=1F)F)F)F)F)N

Computed Properties

• Exact Mass: 226.98281105g/mol
• Monoisotopic Mass: 226.98281105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on pentafluorobenzene-1-carbothioamide

Pentafluorobenzene-1-carbothioamide (CAS No. 177561-51-2): A Versatile Compound in Modern Pharmaceutical Research

Pentafluorobenzene-1-carbothioamide, identified by its CAS No. 177561-51-2, is a multifunctional organic compound with significant implications in pharmaceutical and materials science. This compound's unique chemical structure, featuring a pentafluorobenzene ring fused with a carbothioamide functional group, has attracted attention for its potential applications in drug design, catalytic processes, and advanced material synthesis. Recent studies highlight its role as a highly reactive intermediate in the development of novel therapeutics and functional polymers.

Pentafluorobenzene-1-carbothioamide is structurally characterized by the presence of five fluorine atoms on the benzene ring, which imparts unique electronic properties. The carbothioamide group introduces sulfur and nitrogen atoms, enhancing its reactivity toward electrophilic and nucleophilic species. This combination of fluorine substitution and sulfur-containing functionalities makes it a valuable scaffold for the synthesis of bioactive molecules. Research published in *Advanced Materials* (2023) underscores its utility in creating fluorinated thiourea derivatives, which exhibit enhanced stability and biological activity compared to their non-fluorinated counterparts.

Recent advancements in synthetic chemistry have expanded the scope of pentafluorobenzene-1-carbothioamide as a key intermediate. A 2024 study in *Organic Letters* demonstrated its application in the asymmetric synthesis of chiral thiocarbamates, which are critical for the development of enantiomerically pure drugs. The compound's fluorinated aromatic ring provides steric and electronic control, enabling precise functionalization of the carbothioamide moiety. This capability has positioned it as a cornerstone in medicinal chemistry for designing molecules with tailored pharmacological profiles.

The chemical reactivity of pentafluorobenzene-1-carbothioamide is further amplified by its electron-deficient aromatic system. The five fluorine atoms withdraw electron density, making the benzene ring more susceptible to electrophilic attack. This property facilitates its use in cross-coupling reactions, such as Suzuki-Miyaura and Ullmann couplings, where it serves as a fluorinated coupling partner. A 2023 paper in *Chemical Communications* reported the synthesis of fluorinated heterocyclic compounds using this compound as a precursor, showcasing its potential in creating fluorine-containing pharmaceuticals with improved metabolic stability.

Pentafluorobenzene-1-carbothioamide has also garnered interest in materials science due to its fluorine-rich structure. Fluorinated compounds are known for their low surface energy and hydrophobic properties, which are exploited in the development of fluorinated coatings and self-cleaning surfaces. A recent study in *ACS Applied Materials & Interfaces* (2024) explored its role in synthesizing fluorinated polyurethanes, which exhibit exceptional thermal stability and chemical resistance. These applications highlight the compound's versatility beyond traditional pharmaceutical contexts.

Pentafluorobenzene-1-carbothioamide is often utilized as a building block in the synthesis of fluorinated pharmaceuticals. The fluorine atoms on the benzene ring can modulate the lipophilicity and metabolic stability of the final molecule, which are critical parameters in drug design. For instance, a 2024 review in *MedChemComm* emphasized the role of fluorinated thiocarbamates in enhancing the bioavailability of antifungal and antibacterial agents. This underscores the compound's importance in drug discovery pipelines targeting infectious diseases.

Pentafluorobenzene-1-carbothioamide's synthetic utility extends to catalytic processes. Its sulfur-containing group can act as a heterogeneous catalyst in certain reactions, particularly in the activation of carbon-halogen bonds. A 2023 study in *Green Chemistry* demonstrated its application in green synthesis methodologies, where it facilitated the selective functionalization of aromatic rings under mild conditions. This aligns with the growing emphasis on sustainable chemical processes in modern industrial practices.

The electronic properties of pentafluorobenzene-1-carbothioamide also make it a candidate for electronic materials. Its fluorinated aromatic ring can be incorporated into conductive polymers to enhance charge transport properties. A 2024 paper in *Advanced Electronic Materials* reported the use of this compound in fabricating fluorinated polyanilines, which exhibit improved electronic conductivity and chemical durability. These applications are particularly relevant in the development of flexible electronics and energy storage devices.

In conclusion, pentafluorobenzene-1-carbothioamide (CAS No. 177561-51-2) stands as a multifunctional compound with broad implications in pharmaceutical research, materials science, and sustainable chemistry. Its unique fluorinated aromatic structure and sulfur-containing functionalities enable its use in drug design, catalytic reactions, and advanced material synthesis. As research continues to evolve, the potential applications of this compound are expected to expand further, solidifying its role as a key player in modern chemical innovation.